Cas no 55334-37-7 (Methyl 3-oxononadecanoate)
Methyl 3-oxononadecanoate structure
Product Name:Methyl 3-oxononadecanoate
CAS No:55334-37-7
MF:C20H38O3
MW:326.51392698288
CID:2186926
Update Time:2023-08-05
Methyl 3-oxononadecanoate Chemical and Physical Properties
Names and Identifiers
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- 3-Oxononadecanoic acid methyl ester
- Methyl 3-oxononadecanoate
- Nonadecanoic acid, 3-oxo-, methyl ester
- Methyl 3-oxononadecanoate #
- KQBOCKGRSVWTAU-UHFFFAOYSA-N
-
- Inchi： 1S/C20H38O3/c1-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-19(21)18-20(22)23-2/h3-18H2,1-2H3
- InChI Key： KQBOCKGRSVWTAU-UHFFFAOYSA-N
- SMILES： O=C(CC(=O)OC)CCCCCCCCCCCCCCCC
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 23
- Rotatable Bond Count: 18
- Complexity: 287
- Topological Polar Surface Area: 43.4
Methyl 3-oxononadecanoate Related Literature
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Yi-Bin Ruan,Alexis Depauw,Isabelle Leray Org. Biomol. Chem., 2014,12, 4335-4341
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Mei Zhang,Jingjing Guo,Tingting Liu,Zhanyu He,Majeed Irfan,Zujin Zhao,Zhuo Zeng J. Mater. Chem. C, 2020,8, 14919-14924
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Camelia Henríquez,Edwin Palacio,Víctor Cerdà Anal. Methods, 2014,6, 8494-8504
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5. Agricultural
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